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Compound of Interest

Compound Name: Green 8

Cat. No.: B1171676 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

substances commonly referred to as "Green 8." It is crucial for researchers, scientists, and

drug development professionals to note that "Green 8" can refer to different chemical

compounds, each with its own specific properties and handling requirements. The two primary

substances identified are D&C Green No. 8 (Solvent Green 7) and Vat Green 8. Always refer to

the specific Safety Data Sheet (SDS) for the exact product in use and comply with all local,

state, and federal regulations.

Key Chemical Information and Hazards
To ensure safe handling and disposal, it is important to be aware of the distinct properties and

hazards associated with different "Green 8" substances. The following table summarizes key

data for D&C Green No. 8 and Vat Green 8.
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Property
D&C Green No. 8 (Solvent
Green 7)

Vat Green 8

CAS Number 6358-69-6[1] 14999-97-4[2]

Chemical Formula Pyrene[1] C70H28N4O10[2]

Physical Form Powder[2][3] Powder[2]

Primary Hazards

May cause drowsiness or

dizziness. Causes serious eye

irritation. Ingestion may cause

nausea, vomiting, and

diarrhea.[1]

Harmful if swallowed. May

cause stomach discomfort,

respiratory irritation, and eye

irritation. Possible risks of

irreversible effects.[2]

Environmental Hazards

The environmental effects

have not been fully

investigated, but release may

cause adverse environmental

effects.[3]

Hazardous to the aquatic

environment.[4] Toxic for

aquatic organisms.[5]

Standard Disposal Protocol
The following is a generalized, step-by-step procedure for the disposal of "Green 8" waste.

This protocol is based on standard laboratory safety practices and information from supplier

Safety Data Sheets.

Step 1: Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you

are wearing the appropriate PPE. This includes:

Eye Protection: Chemical safety goggles or glasses.[2]

Hand Protection: Chemical-resistant gloves (e.g., rubber gloves).[2]

Body Protection: A lab coat or other appropriate protective clothing to minimize skin contact.

[2]

Respiratory Protection: If there is a risk of dust generation, use an approved respirator.[2]

Work should ideally be conducted in a chemical fume hood.[2]
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Step 2: Waste Collection and Segregation

Collect waste "Green 8" in a designated, properly labeled, and leak-proof container.[3]

Ensure the container is compatible with the chemical.

Do not mix with other incompatible waste streams. "Green 8" may be incompatible with

strong acids and oxidizing agents.[3]

Step 3: Spill Management In the event of a spill:

Avoid generating dust.[2]

For small spills, sweep up the material using an absorbent dust control product and place it

in a suitable disposal container.[1][2]

For large spills, construct a dike to prevent spreading.[3]

The spill area can be washed with water, and the collected water should be disposed of as

hazardous waste.[1]

Step 4: Storage Pending Disposal

Store waste containers in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed.[1][2]

Store away from heat and sources of ignition.[1]

Step 5: Final Disposal

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste and consult state and local regulations for complete and accurate

classification.[2]

Dispose of the waste through a licensed waste disposal contractor.[6]
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Approved disposal methods typically include a designated landfill or controlled incineration in

accordance with local and state regulations.[1]

Empty containers should be thoroughly cleaned before recycling or disposal.[1]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of "Green 8"

laboratory waste.
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Start: Identify Green 8 Waste

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
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Incompatible Waste Spill Occurs
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(Cool, Dry, Ventilated Area)

Contain and Clean Spill
(Absorbent Material)
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Step 5: Consult Institutional
and Local Regulations

Step 6: Transfer to Licensed
Waste Disposal Contractor

End: Waste Disposed
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Caption: Workflow for the safe disposal of Green 8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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